![molecular formula C21H27BrN2O2 B4982063 1-(5-bromo-2,4-dimethoxybenzyl)-4-(2,3-dimethylphenyl)piperazine](/img/structure/B4982063.png)
1-(5-bromo-2,4-dimethoxybenzyl)-4-(2,3-dimethylphenyl)piperazine
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Overview
Description
1-(5-bromo-2,4-dimethoxybenzyl)-4-(2,3-dimethylphenyl)piperazine is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry.
Mechanism of Action
The exact mechanism of action of 1-(5-bromo-2,4-dimethoxybenzyl)-4-(2,3-dimethylphenyl)piperazine is not fully understood. However, it has been shown to interact with various neurotransmitter systems in the brain, including the dopamine, serotonin, and noradrenaline systems. It also exhibits affinity for certain receptors such as the 5-HT1A receptor and the α2-adrenergic receptor.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters such as dopamine, serotonin, and noradrenaline in the brain. It also exhibits antioxidant and anti-inflammatory effects. Additionally, it has been shown to improve cognitive function and memory.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 1-(5-bromo-2,4-dimethoxybenzyl)-4-(2,3-dimethylphenyl)piperazine in lab experiments is its potential as a neuroprotective agent. It has also been shown to exhibit various biological activities, making it a versatile compound for use in medicinal chemistry. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it challenging to work with in certain experimental settings.
Future Directions
There are several future directions that can be pursued in the study of 1-(5-bromo-2,4-dimethoxybenzyl)-4-(2,3-dimethylphenyl)piperazine. One potential direction is to further investigate its potential as a neuroprotective agent and its potential in the treatment of neurodegenerative diseases. Another direction is to explore its potential as an antidepressant and anxiolytic agent. Additionally, further studies can be conducted to elucidate its exact mechanism of action and to optimize its pharmacokinetic properties.
Synthesis Methods
The synthesis of 1-(5-bromo-2,4-dimethoxybenzyl)-4-(2,3-dimethylphenyl)piperazine involves the reaction of 5-bromo-2,4-dimethoxybenzaldehyde with 2,3-dimethylphenylpiperazine in the presence of a reducing agent such as sodium borohydride. The reaction takes place under mild conditions and yields the desired product in good yields.
Scientific Research Applications
1-(5-bromo-2,4-dimethoxybenzyl)-4-(2,3-dimethylphenyl)piperazine has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit various biological activities such as antipsychotic, antidepressant, anxiolytic, and analgesic effects. It also shows potential as a neuroprotective agent and has been studied for its potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Properties
IUPAC Name |
1-[(5-bromo-2,4-dimethoxyphenyl)methyl]-4-(2,3-dimethylphenyl)piperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27BrN2O2/c1-15-6-5-7-19(16(15)2)24-10-8-23(9-11-24)14-17-12-18(22)21(26-4)13-20(17)25-3/h5-7,12-13H,8-11,14H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIGXJYQHWMFCCU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2CCN(CC2)CC3=CC(=C(C=C3OC)OC)Br)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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